Cas no 1247108-64-0 (3-(4-Bromo-1h-pyrazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 3-(4-Bromo-1h-pyrazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1247108-64-0
• MF: C₇H₁₁BrN₄O
• MW: 247.092439889908
• CID: 5757765
• PubChem ID: 61923805
• Update Time: 2023-12-26

3-(4-Bromo-1h-pyrazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-1h-pyrazol-1-yl)-2-(methylamino)propanamide
• 1247108-64-0
• EN300-1123542
• CS-0292689
• AKOS011197733
• 1H-Pyrazole-1-propanamide, 4-bromo-α-(methylamino)-

• Inchi： 1S/C7H11BrN4O/c1-10-6(7(9)13)4-12-3-5(8)2-11-12/h2-3,6,10H,4H2,1H3,(H2,9,13)
• InChI Key： UTJOCYYSMSVADO-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(N)=O)NC

Computed Properties

• Exact Mass: 246.01162g/mol
• Monoisotopic Mass: 246.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 422.2±45.0 °C(Predicted)
• pka: 15.68±0.50(Predicted)